5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(4-ethoxyphenyl)methylidene]-2-phenyl-1,3-thiazol-4-one
• InChI: InChI=1S/C18H15NO2S/c1-2-21-15-10-8-13(9-11-15)12-16-17(20)19-18(22-16)14-6-4-3-5-7-14/h3-12H,2H2,1H3/b16-12-
• InChI Key: MTEMDBANNKNPMC-VBKFSLOCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N=C(S2)C3=CC=CC=C3
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)N=C(S2)C3=CC=CC=C3
• Molecular Formula: C18H15NO2S
• Molecular Weight: 309.4 g/mol

Description

5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one, also known as EBT, is a heterocyclic compound that has gained significant interest in recent years due to its potential applications in scientific research. EBT has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways within cells. 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. Additionally, 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to possess a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been shown to exhibit antioxidant activity by scavenging free radicals. 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has also been found to possess neuroprotective properties by reducing oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one in lab experiments is its relatively simple synthesis method. Additionally, 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to be stable under a range of conditions, making it suitable for use in a variety of experimental settings. However, one limitation of using 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one in lab experiments is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one. One area of interest is the development of 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one-based drugs for the treatment of inflammatory and tumor-related diseases. Additionally, further research is needed to fully elucidate the mechanism of action of 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one and to identify additional biological activities of the compound. Finally, the development of new synthesis methods for 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one may allow for the production of more potent analogs with improved biological activities.

Synthesis Methods

5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one can be synthesized through the reaction of 2-aminothiophenol and ethyl 4-chlorobenzoate in the presence of a base. The resulting compound is then treated with an aldehyde to form the final product. The synthesis method of 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to possess a wide range of biological activities, making it a promising candidate for scientific research. 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has been found to possess anti-tumor activity by inducing apoptosis in cancer cells. 5-(4-ethoxybenzylidene)-2-phenyl-1,3-thiazol-4(5H)-one has also been shown to exhibit anti-microbial activity against a range of bacteria and fungi.